1-(Piperidin-1-ylmethyl)cyclohexanamine

• IUPAC Name: 1-(piperidin-1-ylmethyl)cyclohexan-1-amine
• InChI: InChI=1S/C12H24N2/c13-12(7-3-1-4-8-12)11-14-9-5-2-6-10-14/h1-11,13H2
• InChI Key: SLKVNNFZDPSITH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN2CCCCC2)N
• Molecular Formula: C12H24N2
• DSSTOX Substance ID: DTXSID60424425
• Molecular Weight: 196.33 g/mol
• CAS RN: 220137-70-2

Description

1-(Piperidin-1-ylmethyl)cyclohexanamine (1-PMC) is a cyclic amine that is widely used in the field of synthetic organic chemistry. It is a versatile reagent that is used in many different syntheses, including the preparation of a wide range of organic compounds. 1-PMC is also a useful tool for the synthesis and characterization of a variety of pharmaceuticals and other bioactive molecules.

Scientific Research Applications

Analytical Profiling and Biological Matrices Analysis

1-(Piperidin-1-ylmethyl)cyclohexanamine has been characterized alongside other arylcyclohexylamines using various analytical methods, including gas chromatography, nuclear magnetic resonance spectroscopy, and liquid chromatography. This analytical characterization is crucial for identifying and quantifying these compounds in biological matrices like blood, urine, and vitreous humor (De Paoli et al., 2013).

Structural Synthesis and Thermodynamic Analysis

A study focused on synthesizing structures related to this compound and analyzing their thermodynamic parameters. This includes calculating energetic levels, HOMO and LUMO parameters, chemical hardness, electrophilicity, and chemical potential, providing insights into their chemical behavior and potential applications (Taheri et al., 2012).

Synthesis for Neuropharmacological Research

Different 1-arylcyclohexylamines, including this compound, have been synthesized for evaluation as central nervous system depressants. These compounds have been prepared through various procedures for testing their pharmacological properties, especially their cataleptoid activity and antitonic extensor properties (Maddox et al., 1965).

Anticancer Activity Evaluation

Research involving piperidine derivatives, including those structurally related to this compound, has been conducted to evaluate their potential anticancer activity. Such studies are crucial for understanding the therapeutic potential of these compounds in oncology (Kumar et al., 2013).

Synthesis for Medicinal Chemistry

The synthesis of orthogonally protected piperidin derivatives, closely related to this compound, has been explored for their importance as building blocks in medicinal chemistry and drug discovery (Košak et al., 2014).

Receptor Affinity Studies

Studies have been conducted to determine the affinity of various ketamine and phencyclidine analogues, including this compound, for the glutamate NMDA receptor. Understanding their interaction with this receptor is critical for assessing their potential therapeutic or side effect profiles (Roth et al., 2013).

Future Directions

Piperidines, including 1-(Piperidin-1-ylmethyl)cyclohexanamine, are important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.